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Compound of Interest
Compound Name: Boc-His(3-Bom)-Osu

Cat. No.: B613689

L Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of Boc-His(3-Bom)-Osu, ensuring laboratory safety
and procedural integrity.

This document provides critical safety and logistical information for the laboratory use of Boc-
His(3-Bom)-Osu. Given the limited specific hazard data available for this compound, a
cautious approach is mandated, treating it as a potentially hazardous substance. Adherence to
the following protocols is essential for minimizing risk and ensuring a safe research
environment.

Key Chemical and Physical Properties

A summary of the quantitative data for Boc-His(3-Bom)-Osu is presented below for easy
reference.

Property Value

Molecular Formula C23H28N407

Molecular Weight 472.49 g/mol

CAS Number 129672-10-2

Appearance Solid (Assumed to be a powder)

Storage Temperature

-20°C to -15°C
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Operational Plan: From Receipt to Reaction

A systematic workflow is critical to safely manage Boc-His(3-Bom)-Osu within the laboratory.
The following diagram outlines the key steps from receiving the compound to its use in

experimental procedures.
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Safe Handling Workflow for Boc-His(3-Bom)-Osu
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Caption: Workflow for the safe handling of Boc-His(3-Bom)-Osu.
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Personal Protective Equipment (PPE)

Due to the absence of comprehensive toxicological data, a high level of personal protection is
required. The following PPE must be worn at all times when handling Boc-His(3-Bom)-Osu:

o Respiratory Protection: A NIOSH-approved respirator is recommended, especially when
handling the solid powder outside of a certified chemical fume hood. For weighing and
handling powders, a respirator with a particulate filter is essential to prevent inhalation.

o Eye and Face Protection: Chemical splash goggles and a face shield are mandatory to
protect against splashes and airborne patrticles.

» Skin Protection: A lab coat that is fully buttoned is required. For procedures with a higher risk
of splashes, a chemically resistant apron should be worn over the lab coat.

» Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential. Gloves
should be inspected for any signs of damage before use and should be changed
immediately if contaminated.

Experimental Protocols: Safe Handling and Use

The following step-by-step procedures are designed to ensure the safe handling of Boc-His(3-
Bom)-Osu during routine laboratory operations.

Weighing and Aliquoting

» Preparation: Before handling the compound, ensure that a designated work area within a
certified chemical fume hood is clean and uncluttered.

o Personal Protective Equipment: Don the full required PPE as detailed above.

o Equilibration: Allow the container of Boc-His(3-Bom)-Osu to equilibrate to room temperature
before opening to prevent condensation of moisture, which can degrade the compound.

* Weighing: Carefully weigh the desired amount of the solid compound onto a tared weigh
boat or into a suitable vial. Avoid creating dust.
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« Dissolution: If the experimental protocol requires a solution, dissolve the weighed solid in an
appropriate anhydrous solvent within the fume hood.

o Storage of Solutions: If not for immediate use, store solutions in tightly sealed containers at
the recommended temperature, protected from light and moisture.

Use in Reactions

Boc-His(3-Bom)-Osu is an N-hydroxysuccinimide (NHS) ester, a class of compounds used for
amine modification in bioconjugation and peptide synthesis.

Reaction Setup: All reactions should be conducted in a well-ventilated chemical fume hood.

 Inert Atmosphere: As NHS esters can be sensitive to moisture, reactions should be carried
out under an inert atmosphere (e.g., nitrogen or argon) if the solvent is anhydrous and the
reactants are sensitive to water.

o Reagent Addition: Add the Boc-His(3-Bom)-Osu solution to the reaction mixture containing
the amine to be modified. The addition should be done cautiously, especially if the reaction is
exothermic.

e Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,
LC-MS).

Disposal Plan

Proper disposal of Boc-His(3-Bom)-Osu and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Solid Waste: Unused or expired Boc-His(3-Bom)-Osu should be disposed of as hazardous
chemical waste. It should be collected in a clearly labeled, sealed container.

e Liquid Waste: Solutions containing Boc-His(3-Bom)-Osu and any reaction waste should be
collected in a designated, labeled hazardous waste container. Do not mix with incompatible
waste streams.

o Contaminated Materials: Any materials that have come into contact with Boc-His(3-Bom)-
Osu, such as gloves, weigh boats, and paper towels, should be considered contaminated
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and disposed of as solid hazardous waste.

» Regulatory Compliance: All waste disposal must be carried out in strict accordance with
local, state, and federal environmental regulations. Consult your institution's Environmental
Health and Safety (EHS) department for specific guidance.

By adhering to these safety and logistical guidelines, researchers can confidently and safely
incorporate Boc-His(3-Bom)-Osu into their workflows, fostering a culture of safety and
scientific excellence.

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Boc-His(3-Bom)-Osu]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613689#personal-protective-equipment-for-handling-
boc-his-3-bom-osu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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